Cas no 1448140-48-4 ((2E)-3-(2-chlorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}prop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}prop-2-enamide
• CAS No: 1448140-48-4
• MF: C₁₈H₁₈ClNO₂S
• MW: 347.85902261734
• CID: 6479794
• PubChem ID: 71803816
• Update Time: 2025-10-28

(2E)-3-(2-chlorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}prop-2-enamide
• 1448140-48-4
• (2E)-3-(2-chlorophenyl)-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}prop-2-enamide
• (E)-3-(2-chlorophenyl)-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]prop-2-enamide
• (E)-3-(2-chlorophenyl)-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)acrylamide
• AKOS024555855
• F6414-2121

• Inchi： 1S/C18H18ClNO2S/c1-23-15-9-6-14(7-10-15)17(21)12-20-18(22)11-8-13-4-2-3-5-16(13)19/h2-11,17,21H,12H2,1H3,(H,20,22)/b11-8+
• InChI Key： MMZIJECOTMCSRK-DHZHZOJOSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(NCC(C1C=CC(=CC=1)SC)O)=O

Computed Properties

• Exact Mass: 347.0746777g/mol
• Monoisotopic Mass: 347.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2-chlorophenyl)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}prop-2-enamide

Compound CAS No. 1448140-48-4: (2E)-3-(2-chlorophenyl)-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}prop-2-enamide

The compound with CAS No. 1448140-48-4, named (2E)-3-(2-chlorophenyl)-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}prop-2-enamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chlorophenyl group, a methylsulfanyl group, and an amide functional group. The presence of these functional groups makes it a versatile molecule for further research and development.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The chlorophenyl group contributes to the molecule's aromatic stability, while the methylsulfanyl group introduces sulfur-based reactivity, enhancing its potential for catalytic applications. The amide group adds hydrogen bonding capabilities, which are crucial for bioavailability in pharmaceutical compounds. These features collectively make this compound a promising candidate for exploring new therapeutic agents or advanced materials.

One of the most notable aspects of this compound is its stereochemistry, particularly the E configuration at the double bond. This configuration plays a critical role in determining the molecule's physical properties, such as solubility and stability. Researchers have found that the E configuration enhances the molecule's ability to interact with biological targets, making it more effective in drug design applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the chlorophenyl group through electrophilic substitution and the introduction of the methylsulfanyl group via nucleophilic substitution. The final step involves amide bond formation, which is critical for establishing the molecule's functional properties.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound under various conditions. These models have provided valuable insights into its electronic structure, reactivity, and potential interactions with other molecules. For instance, molecular docking studies have revealed that this compound has a high affinity for certain protein targets, suggesting its potential as a lead compound in drug discovery.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been explored as a potential inhibitor of enzymes involved in metabolic disorders. Its ability to modulate enzyme activity makes it a valuable tool for developing new treatments for diseases such as diabetes or cancer. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for solar cells or flexible displays.

The study of this compound also contributes to our understanding of sulfur-containing organic molecules. The methylsulfanyl group introduces sulfur-based reactivity, which is not only important for catalytic applications but also plays a role in environmental chemistry. For example, sulfur-containing compounds are known to participate in various redox reactions that are relevant to air quality and climate change.

Furthermore, recent research has focused on optimizing the synthesis of this compound to improve its scalability and sustainability. Green chemistry principles have been applied to reduce waste and minimize the use of hazardous reagents during its production. These efforts have led to the development of more efficient synthesis routes that are both environmentally friendly and cost-effective.

In conclusion, CAS No. 1448140-48-4 represents a significant advancement in organic chemistry due to its unique structure and versatile properties. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry, making it an important area of focus for future research. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in both academic and industrial settings.